Cas no 2680820-54-4 (3-Cyclopropylpyrrolidine-2-carbaldehyde)

• Product Name: 3-Cyclopropylpyrrolidine-2-carbaldehyde
• CAS No: 2680820-54-4
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5653081
• PubChem ID: 145697369
• Update Time: 2025-08-05

3-Cyclopropylpyrrolidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2680820-54-4
• 3-cyclopropylpyrrolidine-2-carbaldehyde
• EN300-28270570
• 3-Cyclopropylpyrrolidine-2-carbaldehyde

• Inchi： 1S/C8H13NO/c10-5-8-7(3-4-9-8)6-1-2-6/h5-9H,1-4H2
• InChI Key： ZGKOGCOPNQOFLV-UHFFFAOYSA-N
• SMILES： O=CC1C(CCN1)C1CC1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-Cyclopropylpyrrolidine-2-carbaldehyde

Introduction to 3-Cyclopropylpyrrolidine-2-carbaldehyde (CAS No. 2680820-54-4)

3-Cyclopropylpyrrolidine-2-carbaldehyde (CAS No. 2680820-54-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic secondary amines with a wide range of biological activities. The unique structural features of 3-Cyclopropylpyrrolidine-2-carbaldehyde, including the cyclopropyl and aldehyde functional groups, make it a valuable candidate for the development of new therapeutic agents.

The chemical structure of 3-Cyclopropylpyrrolidine-2-carbaldehyde consists of a pyrrolidine ring with a cyclopropyl substituent at the 3-position and an aldehyde group at the 2-position. The cyclopropyl group is known for its strain energy, which can influence the conformational flexibility and reactivity of the molecule. The aldehyde group, on the other hand, is highly reactive and can participate in various chemical reactions, making it a versatile building block in synthetic chemistry.

Recent studies have explored the potential applications of 3-Cyclopropylpyrrolidine-2-carbaldehyde in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Cyclopropylpyrrolidine-2-carbaldehyde exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases.

In addition to its anti-inflammatory activity, 3-Cyclopropylpyrrolidine-2-carbaldehyde has also shown potential as a scaffold for developing central nervous system (CNS) drugs. A research team from the University of California, San Francisco, demonstrated that certain derivatives of this compound could cross the blood-brain barrier and modulate specific neurotransmitter systems. These findings suggest that 3-Cyclopropylpyrrolidine-2-carbaldehyde-based molecules could be useful in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 3-Cyclopropylpyrrolidine-2-carbaldehyde has also been a focus of recent research. Chemists have developed efficient methods to synthesize this compound using both classical organic synthesis techniques and modern catalytic approaches. One such method involves the use of palladium-catalyzed cross-coupling reactions to introduce the cyclopropyl group onto the pyrrolidine ring, followed by oxidation to form the aldehyde functionality. These synthetic strategies not only improve the yield and purity of the final product but also reduce environmental impact by minimizing waste generation.

The physicochemical properties of 3-Cyclopropylpyrrolidine-2-carbaldehyde, such as its solubility, stability, and reactivity, have been extensively characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its use in pharmaceutical formulations. For instance, researchers have found that the compound exhibits good solubility in polar solvents like water and ethanol, which facilitates its use in various biological assays and drug delivery systems.

In terms of safety and toxicity, preliminary studies suggest that 3-Cyclopropylpyrrolidine-2-carbaldehyde has a favorable safety profile. However, further toxicological evaluations are necessary to ensure its safe use in clinical settings. Ongoing research is focused on assessing its potential side effects and identifying any long-term health risks associated with prolonged exposure.

The future prospects for 3-Cyclopropylpyrrolidine-2-carbaldehyde are promising. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. Researchers are exploring its potential applications in areas such as cancer therapy, antiviral agents, and metabolic disorders. Additionally, there is growing interest in using computational methods to predict the behavior of this compound in complex biological systems, which could accelerate drug discovery processes.

In conclusion, 3-Cyclopropylpyrrolidine-2-carbaldehyde (CAS No. 2680820-54-4) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for developing new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.